Cas no 2757730-60-0 (2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride)

• Product Name: 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride
• CAS No: 2757730-60-0
• MF: C₁₀H₁₂ClN
• MW: 181.66
• CID: 5141010
• PubChem ID: 162394423
• Update Time: 2026-03-03

2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride
• F73625
• BS-47151
• 2-[3-(aminomethyl)phenyl]acetonitrile hydrochloride
• 2757730-60-0
• 2-[3-(aminomethyl)phenyl]acetonitrile;hydrochloride

• Inchi： 1S/C10H11N.ClH/c1-2-9-4-3-5-10(8-9)6-7-11;/h3-5,8H,2,6H2,1H3;1H
• InChI Key： FYBSWHKQAOSLGX-UHFFFAOYSA-N
• SMILES： C1=C(CC)C=CC=C1CC#N.Cl

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride

Introduction to 2-(3-(Aminomethyl)phenyl)acetonitrile Hydrochloride (CAS No. 2757730-60-0)

2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride, with the CAS number 2757730-60-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and nitriles, which are known for their diverse biological activities and therapeutic potentials.

The chemical structure of 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride consists of a phenyl ring substituted with an aminomethyl group and an acetonitrile moiety, forming a unique molecular framework. The presence of the hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and clinical settings.

In the realm of medicinal chemistry, 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride has been explored for its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its interactions with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation.

The pharmacological properties of 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride have also been investigated in preclinical models. In vitro studies have shown that it possesses anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to modulate ion channels and neurotransmitter systems has been explored in the context of pain management and psychiatric disorders.

The synthesis of 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride involves multi-step reactions, including the formation of the aminomethyl group on the phenyl ring and the subsequent introduction of the acetonitrile moiety. The final step involves the conversion to the hydrochloride salt form to enhance its solubility and stability. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, a recent study published in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of safety and handling, it is important to note that while 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride is not classified as a hazardous material, standard laboratory safety protocols should be followed during its use. This includes proper storage conditions, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

The future prospects for 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in clinical trials. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from bench to bedside.

In conclusion, 2-(3-(Aminomethyl)phenyl)acetonitrile hydrochloride (CAS No. 2757730-60-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing healthcare solutions.